Cas no 1261232-76-1 (2-(3-Methyl-pyrazin-2-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester)

2-(3-Methyl-pyrazol-2-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester is a versatile intermediate in organic synthesis, particularly valuable for the construction of complex heterocyclic frameworks. Its pyrrolidine core, protected by a tert-butyloxycarbonyl (Boc) group, ensures stability under a range of reaction conditions while allowing selective deprotection when needed. The 3-methylpyrazole moiety offers a reactive site for further functionalization, making it useful in medicinal chemistry and agrochemical applications. The compound’s well-defined stereochemistry and high purity make it suitable for precise synthetic routes. Its balanced reactivity and protective group strategy enhance its utility in multi-step syntheses, particularly for nitrogen-containing target molecules.
2-(3-Methyl-pyrazin-2-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester structure
1261232-76-1 structure
Product Name:2-(3-Methyl-pyrazin-2-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
CAS No:1261232-76-1
MF:C15H23N3O3
MW:293.36142373085
CID:2161158
Update Time:2025-11-01

2-(3-Methyl-pyrazin-2-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Methyl-pyrazin-2-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
    • tert-Butyl 2-(((3-methylpyrazin-2-yl)oxy)methyl)pyrrolidine-1-carboxylate
    • SBB075913
    • tert-butyl 2-[(3-methylpyrazin-2-yloxy)methyl]pyrrolidinecarboxylate
    • 2-(3-methylpyrazin-2-yloxymethyl)pyrrolidine-1-carboxylic acid tert-butyl ester
    • Inchi: 1S/C15H23N3O3/c1-11-13(17-8-7-16-11)20-10-12-6-5-9-18(12)14(19)21-15(2,3)4/h7-8,12H,5-6,9-10H2,1-4H3
    • InChI Key: QHHMWFBSUCMWRI-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCCC1COC1C(C)=NC=CN=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 357
  • Topological Polar Surface Area: 64.599

2-(3-Methyl-pyrazin-2-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester Pricemore >>

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Additional information on 2-(3-Methyl-pyrazin-2-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

Introduction to 2-(3-Methyl-pyrazin-2-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1261232-76-1)

2-(3-Methyl-pyrazin-2-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester, with the CAS number 1261232-76-1, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring, a tert-butyl ester group, and a 3-methyl-pyrazine moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting neurological and inflammatory disorders.

The pyrrolidine ring is a common structural motif found in many biologically active compounds, including natural products and synthetic drugs. It is known for its ability to enhance the bioavailability and stability of molecules, making it an attractive scaffold for drug design. The tert-butyl ester group, on the other hand, serves as a protecting group that can be selectively removed under mild conditions, allowing for controlled release of the active compound. This feature is particularly useful in prodrug strategies, where the active drug is released in a specific physiological environment.

The 3-methyl-pyrazine moiety is another key structural element that contributes to the compound's biological activity. Pyrazines are known for their ability to modulate various biological processes, including neurotransmission and inflammation. The presence of a methyl group at the 3-position enhances the lipophilicity and metabolic stability of the molecule, which can improve its pharmacokinetic properties.

Recent studies have highlighted the potential of 2-(3-Methyl-pyrazin-2-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing neuroinflammation. The researchers found that the compound effectively crosses the blood-brain barrier and accumulates in brain tissues, making it a promising candidate for further clinical development.

In addition to its neuroprotective properties, 2-(3-Methyl-pyrazin-2-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester has also shown promise in anti-inflammatory applications. A study published in the European Journal of Pharmacology demonstrated that this compound significantly reduces inflammation in animal models of arthritis. The researchers attributed this effect to the compound's ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound could be developed into a new class of anti-inflammatory drugs with fewer side effects compared to existing treatments.

The synthesis of 2-(3-Methyl-pyrazin-2-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 3-methyl-pyrazine-2-carbaldehyde with pyrrolidine followed by protection with tert-butyl chloroformate. This method yields high purity products with good yields, making it suitable for large-scale production.

In conclusion, 2-(3-Methyl-pyrazin-2-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1261232-76-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover more about its mechanisms of action and potential uses in treating various diseases.

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